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Compound of Interest

Compound Name: Sik-IN-2

Cat. No.: B12371464

Introduction

Salt-inducible kinases (SIKs) are members of the AMP-activated protein kinase (AMPK) family
of serine/threonine kinases, comprising three isoforms: SIK1, SIK2, and SIK3. These kinases
are key regulators of various physiological processes, including metabolism, inflammation, and
cell division. Dysregulation of SIK activity has been implicated in several diseases, making
them a promising target for drug development. Sik-IN-2 is a potent pan-inhibitor of SIK
isoforms, demonstrating inhibitory activity against SIK1, SIK2, and SIK3 at nanomolar
concentrations.[1][2] Accurate and consistent preparation of Sik-IN-2 stock solutions is crucial
for obtaining reliable and reproducible results in downstream biological assays. This document
provides a detailed protocol for the preparation, storage, and handling of Sik-IN-2 stock
solutions using dimethyl sulfoxide (DMSO) as the solvent.

Properties of Sik-IN-2

A summary of the key chemical and physical properties of Sik-IN-2 is provided below. This data
Is essential for accurate stock solution preparation and experimental design.
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Property Value

IUPAC Name N/A (Structure-based name is complex; refer to
vendor)

Synonyms Compound 45

CAS Number 3033846-20-4[1][2]

Molecular Formula C22H22N60SJ[1][2]

Molecular Weight 418.51 g/mol [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Reported ICso Values SIK1: 0.1 nM, SIK2: 0.2 nM, SIK3: 0.4 nM[1][2]

Storage of Solid Store at -20°C for long-term stability.

) Aliquot and store at -20°C or -80°C. Avoid
Storage of Stock Solution
repeated freeze-thaw cycles.

Experimental Protocols

1. Materials and Equipment

o Sik-IN-2 powder (ensure purity and refer to the Certificate of Analysis provided by the
vendor)

e Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSOQO), 299.7% purity
o Analytical balance (accurate to at least 0.1 mg)

 Sterile microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile, low-retention pipette tips

e Vortex mixer

e Sonicator (optional, water bath or probe)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

2. Safety Precautions

o Sik-IN-2 is a potent bioactive compound. The toxicological properties have not been fully
elucidated. Handle with care and use appropriate PPE.

e« DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin.[3] Avoid direct skin and eye contact. All handling should be performed inside a chemical
fume hood.

3. Protocol for Preparing a 10 mM Sik-IN-2 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different concentrations or final volumes.

e Calculate the Required Mass:
o Use the following formula to determine the mass of Sik-IN-2 needed:

» Mass (mg) = Desired Concentration (M) x Final Volume (L) x Molecular Weight ( g/mol )
x 1000 (mg/g)

» Fora 10 mM stock in 1 mL:
= Mass (mg) = 0.010 mol/L x 0.001 L x 418.51 g/mol x 1000 mg/g = 4.185 mg
e Weighing the Compound:
o Tare a sterile, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out 4.19 mg of Sik-IN-2 powder into the tared container. Record the exact
mass.

e Dissolving the Compound:
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o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
container with the Sik-IN-2 powder. To prepare a 10 mM solution with 4.19 mg of powder,
you would add exactly 1 mL of DMSO.

o Secure the cap tightly on the tube or vial.

e Ensuring Complete Solubilization:
o Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.
o Visually inspect the solution against a light source to ensure there are no visible particles.

o If the compound does not dissolve completely, sonicate the solution in a water bath for 5-
10 minutes. Gentle warming to 37°C may also aid dissolution, but check the compound's
stability information first.

» Storage and Handling:

o

Once fully dissolved, the stock solution is ready for use or storage.

[¢]

For storage, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

[¢]

Label each aliquot clearly with the compound name, concentration, date, and your initials.

[e]

Store the aliquots at -20°C or -80°C in a dark, dry place.

Diagrams

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12371464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Preparation

1. Weigh 4.19 mg
of Sik-IN-2

2.Add 1 mL
of Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

Not Dissolved

Jse

4. Visually Confirm
Complete Dissolution

Dissolved

5. Aliquot into

Single-Use Tubes

6. Store at -20°C
or -80°C

Dilute for Use in
Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Sik-IN-2 stock solution.
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Caption: Simplified SIK2 signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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